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Compound of Interest

Compound Name:

(3-

Glycidoxypropyl)dimethylethoxysil

ane

Cat. No.: B096005 Get Quote

This technical guide provides a comprehensive overview of (3-
Glycidoxypropyl)dimethylethoxysilane, a bifunctional organosilane increasingly utilized by

researchers, scientists, and drug development professionals. This document details its

chemical structure, physicochemical properties, and key applications, with a focus on surface

modification and its relevance in advanced materials and drug delivery systems.

Chemical Structure and Identification
(3-Glycidoxypropyl)dimethylethoxysilane is an organosilicon compound featuring a reactive

epoxy group and a hydrolyzable ethoxysilane group.[1][2] This dual functionality allows it to act

as a molecular bridge between inorganic substrates and organic polymers, making it an

effective coupling agent and adhesion promoter.[1][2]

Below is a diagram illustrating the chemical structure of (3-
Glycidoxypropyl)dimethylethoxysilane.

Caption: Chemical Structure of (3-Glycidoxypropyl)dimethylethoxysilane.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
ethoxy-dimethyl-[3-(oxiran-2-

ylmethoxy)propyl]silane[3]

CAS Number 17963-04-1[1][3]

Molecular Formula C10H22O3Si[1][2][3]

Molecular Weight 218.37 g/mol [4][5]

SMILES CCO--INVALID-LINK--(C)CCCOCC1CO1[3][4]

InChI
InChI=1S/C10H22O3Si/c1-4-13-14(2,3)7-5-6-

11-8-10-9-12-10/h10H,4-9H2,1-3H3[1][3]

Physicochemical Properties
(3-Glycidoxypropyl)dimethylethoxysilane is a colorless to slightly yellow liquid that is soluble

in organic solvents but reacts with water.[1] Its key physical and chemical properties are

summarized in the tables below.

Table 2: Physical Properties

Property Value

Appearance Clear to slightly yellow liquid[1]

Boiling Point 100 °C at 3 mmHg[4][5][6][7][8]

Density 0.95 g/mL at 25 °C[4][5][6][7][8]

Refractive Index (n20/D) 1.434[4][5][6][7][8]

Flash Point 87.22 °C (closed cup)[4]

Hydrolytic Sensitivity Reacts slowly with moisture/water[5]

Table 3: Chemical Properties
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Property Description

Reactivity

The ethoxy group is susceptible to hydrolysis,

especially in the presence of acid or base

catalysts, forming silanol groups (Si-OH). These

silanols can then condense to form stable

siloxane (Si-O-Si) bonds with inorganic

substrates or other silane molecules.[2] The

epoxy ring is reactive towards nucleophiles such

as amines, alcohols, and thiols, allowing for

covalent attachment of various organic

molecules.

Stability

Stable in sealed containers.[9] Reacts with

water and moisture in the air, liberating ethanol.

[9] Hazardous polymerization may occur if

heated above 120°C.[9]

Reaction Mechanisms
The utility of (3-Glycidoxypropyl)dimethylethoxysilane as a coupling agent stems from the

sequential reactions of its two functional groups. The process typically involves the hydrolysis

of the ethoxy group followed by condensation to form siloxane bonds with a substrate.

Subsequently, the epoxy ring can be opened for further functionalization.
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Caption: General reaction pathway for surface modification.
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Experimental Protocols
Surface Functionalization of Silica Nanoparticles
This protocol provides a general method for the surface modification of silica nanoparticles with

(3-Glycidoxypropyl)dimethylethoxysilane. This procedure can be adapted for other

inorganic nanoparticles with surface hydroxyl groups.

Hydroxylation of Nanoparticles (Optional but Recommended):

To ensure a high density of surface hydroxyl groups, the nanoparticles can be pre-treated.

A common method involves treating the nanoparticles with a "piranha solution" (a 3:1

mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Caution: Piranha

solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with

appropriate personal protective equipment.

Alternatively, treating with a strong acid like HCl can also increase surface hydroxylation.

After treatment, the nanoparticles should be thoroughly washed with deionized water until

the pH is neutral and then dried.

Silanization Procedure:

Disperse the dried, hydroxylated silica nanoparticles in a solvent such as toluene or

ethanol.

Add (3-Glycidoxypropyl)dimethylethoxysilane to the nanoparticle suspension. The

amount of silane used will depend on the surface area of the nanoparticles and the

desired grafting density.

The reaction is typically carried out at elevated temperatures (e.g., refluxing toluene) for

several hours to promote the condensation reaction between the silane and the

nanoparticle surface.

After the reaction, the functionalized nanoparticles are collected by centrifugation and

washed repeatedly with the solvent to remove any unreacted silane.
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The particles are then dried, often under vacuum.

The successful functionalization can be confirmed by techniques such as Fourier-transform

infrared spectroscopy (FTIR), thermogravimetric analysis (TGA), and transmission electron

microscopy (TEM).
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Caption: Experimental workflow for nanoparticle functionalization.
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Applications in Drug Development
The ability to modify surfaces at the nanoscale makes (3-
Glycidoxypropyl)dimethylethoxysilane a valuable tool in drug development, particularly in

the creation of sophisticated drug delivery systems.

Targeted Drug Delivery: The epoxy group on the functionalized surface can be used to attach

targeting ligands such as antibodies, peptides, or aptamers.[10] These ligands can then

guide the nanoparticle carrier to specific cells or tissues, increasing the local concentration of

the drug and reducing systemic side effects.[10]

Controlled Release: The surface chemistry of a drug carrier influences the drug loading and

release kinetics. By modifying surfaces with this silane, it is possible to tailor the surface

properties (e.g., hydrophobicity, charge) to control the rate of drug elution. For example, TiO2

nanotubes modified with a related silane, (3-Glycidoxypropyl)trimethoxysilane, have been

shown to provide extended release of dexamethasone.[9]

Biocompatibility: Surface modification can be used to improve the biocompatibility of

nanomaterials.[10] Coating nanoparticles can help them evade the immune system,

increasing their circulation time in the bloodstream and allowing for more effective drug

delivery.[11]

Safety and Toxicology
(3-Glycidoxypropyl)dimethylethoxysilane is classified as a skin and eye irritant.[9] It is a

combustible liquid and should be handled with appropriate safety precautions, including the

use of personal protective equipment such as gloves and safety goggles.[9] Upon contact with

water, it can hydrolyze to release ethanol, which may have chronic effects on the central

nervous system with prolonged or repeated exposure.[9] There is limited specific toxicological

data for (3-Glycidoxypropyl)dimethylethoxysilane itself, but related ethoxysilane compounds

have been studied. The toxicity of these compounds is often related to their hydrolysis

products.

Table 4: Safety and Hazard Information
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Hazard Description

Skin Irritation Causes skin irritation.[9]

Eye Irritation Causes serious eye irritation.[9]

Inhalation

May cause irritation to the respiratory tract.

Overexposure may lead to coughing, headache,

and nausea.[9]

Ingestion May be harmful if swallowed.[9]

Chronic Exposure

On contact with water, this compound liberates

ethanol, which is known to have a chronic effect

on the central nervous system.[9]

Fire Hazard Combustible liquid.[9]

In conclusion, (3-Glycidoxypropyl)dimethylethoxysilane is a versatile chemical tool for

researchers in materials science and drug development. Its dual functionality allows for the

robust modification of inorganic surfaces, enabling the creation of advanced materials with

tailored properties for a range of applications, from composites to sophisticated drug delivery

vehicles. Proper handling and an understanding of its reactivity are essential for its effective

and safe use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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